Cas no 62425-29-0 (Undecanoic acid, (4-methylphenyl)-, methyl ester)

Undecanoic acid, (4-methylphenyl)-, methyl ester structure
62425-29-0 structure
Product Name:Undecanoic acid, (4-methylphenyl)-, methyl ester
CAS No:62425-29-0
MF:C19H30O2
MW:290.440306186676
CID:445249
PubChem ID:71386555
Update Time:2025-04-19

Undecanoic acid, (4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, (4-methylphenyl)-, methyl ester
    • methyl 2-(4-methylphenyl)undecanoate
    • DTXSID60808726
    • 62425-29-0
    • Inchi: 1S/C19H30O2/c1-4-5-6-7-8-9-10-11-18(19(20)21-3)17-14-12-16(2)13-15-17/h12-15,18H,4-11H2,1-3H3
    • InChI Key: XGTBZGRXVIVCDY-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C=CC(C)=CC=1)CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 290.2247
  • Monoisotopic Mass: 290.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited